Cas no 2377611-50-0 (3-(Benzyloxy)-2-chlorophenylboronic acid)

• Product Name: 3-(Benzyloxy)-2-chlorophenylboronic acid
• CAS No: 2377611-50-0
• MF: C₁₃H₁₂BClO₃
• MW: 262.496582984924
• CID: 5071110
• Update Time: 2023-08-25

3-(Benzyloxy)-2-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-2-CHLOROPHENYLBORONIC ACID
• (3-(Benzyloxy)-2-chlorophenyl)boronic acid
• (2-chloro-3-phenylmethoxyphenyl)boronic acid
• 3-(Benzyloxy)-2-chlorophenylboronic acid

• Inchi： 1S/C13H12BClO3/c15-13-11(14(16)17)7-4-8-12(13)18-9-10-5-2-1-3-6-10/h1-8,16-17H,9H2
• InChI Key： BASTYDMFDLBRGI-UHFFFAOYSA-N
• SMILES： ClC1C(B(O)O)=CC=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.0568021 g/mol
• Monoisotopic Mass: 262.0568021 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Molecular Weight: 262.50